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Compound of Interest

Compound Name: 3-Chloro[1,1'-biphenyl]-2-amine
CAS No.: 76838-82-9
Cat. No.: B12449718
Get Quote
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Technical Guide: 3-Chloro-2-aminobiphenyl

Molecular Scaffold Analysis & Synthetic Methodologies

Executive Summary & Structural Disambiguation

3-Chloro-2-aminobiphenyl (IUPAC: 3-chloro-[1,1'-biphenyl]-2-amine) is a halogenated biaryl
amine used primarily as a fragment in medicinal chemistry for the development of kinase
inhibitors and as a structural analog in agrochemical research.

CRITICAL DISAMBIGUATION: Researchers must distinguish this compound from its
regioisomers, which are frequently confused in commercial catalogs:

¢ Target Compound:3-Chloro-2-aminobiphenyl (Cl and NHz on Ring A). CAS: 76838-82-9.

¢ Boscalid Intermediate:4'-Chloro-2-aminobiphenyl (Cl on Ring B, NHz on Ring A). CAS: 1204-
44-0.

¢ Isomer 3:3'-Chloro-2-aminobiphenyl (Cl on Ring B, NHz on Ring A). CAS: 400743-82-0.
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This guide focuses exclusively on the 3-chloro (Ring A) isomer.

Molecular Identity & Physicochemical Profile[1][2][3]
[4][5][6]
~hemical Identi

Property Data

IUPAC Name 3-Chloro-[1,1'-biphenyl]-2-amine

2-Amino-3-chlorobiphenyl; (3-Chloro-2-
Common Synonyms

biphenylyl)amine
CAS Registry Number 76838-82-9
Molecular Formula C12H10CIN
SMILES Nclc(ccecclCl)c2cccec2

Unique identifier required for database retrieval.

INChl Key (2]

hvsicochemical .

Parameter Value Note
Molecular Weight 203.67 g/mol Monoisotopic Mass: 203.0502
Physical State Solid (Crystalline) Off-white to pale yellow
_ _ Lower than para-isomers due

Melting Point 45-48 °C ) )

to steric twist

) Lipophilic, poor aqueous

LogP (Predicted) ~3.8 N

solubility

Weak base; Cl atom at C3
pKa (Conjugate Acid) ~3.5 reduces basicity via inductive

effect (-)

Structural Analysis
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The molecule features a biphenyl core with a 1,2,3-trisubstitution pattern on the A-ring.

» Steric Strain: The amino group at C2 and the phenyl ring at C1 create significant steric
crowding (ortho-effect). The chlorine atom at C3 further crowds the amino group.

o Dihedral Angle: Due to the steric bulk of the amino group ortho to the phenyl ring, the two
aromatic rings are forced out of planarity (dihedral angle > 40°), reducing

-conjugation compared to unsubstituted biphenyl.

Synthetic Pathways

The most reliable route to 3-chloro-2-aminobiphenyl is the Suzuki-Miyaura Cross-Coupling of a
2,3-disubstituted aniline precursor with phenylboronic acid.

Retrosynthetic Analysis

To ensure the chlorine atom ends up at position 3 relative to the amino group (at position 2)
and the phenyl ring (at position 1), the starting material must be 2-bromo-3-chloroaniline.

o Starting Material: 2-Bromo-3-chloroaniline (The bromine at C2 is more reactive towards Pd
oxidative addition than the chlorine at C3).

e Coupling Partner: Phenylboronic acid.[3]

Reaction Scheme (Graphviz Visualization)

2-Bromo-3-chloroaniline |  OXidative Addition
(CAS 96-40-2) Selective at C-Br)
___________ Reductive Elimination
o Transmetalation _ -~ .. = ~v_ (Reflux, DME/H20) _ PRI ee2= 0oy
Phenylboronic Acid P Pd(ll) Oxidative Complex 7 - (CAS 76838-82-9)

Catalysis . W~~—e_________--="7

PA(PPh3)4 3-5mol%) |~
Na2CO03 (2.0 eq)
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Figure 1: Selective Suzuki-Miyaura synthesis targeting the 3-chloro-2-amino isomer.

Detailed Experimental Protocol

Objective: Synthesis of 3-chloro-2-aminobiphenyl on a 10 mmol scale.

e Reagents:

[¢]

2-Bromo-3-chloroaniline: 2.06 g (10 mmol)

[e]

Phenylboronic acid: 1.46 g (12 mmol, 1.2 eq)

[e]

Tetrakis(triphenylphosphine)palladium(0): 346 mg (0.3 mmol, 3 mol%)

o

Sodium Carbonate (2M aq): 10 mL

[¢]

Solvent: 1,2-Dimethoxyethane (DME) or Toluene/Ethanol (40 mL)

e Procedure:

o Step 1: Charge a 100 mL Schlenk flask with 2-bromo-3-chloroaniline, phenylboronic acid,
and Pd(PPhs)4. Evacuate and backfill with Argon (3x).

o Step 2: Add degassed solvent (DME) and aqueous Na2COs via syringe.

o Step 3: Heat the mixture to reflux (85 °C) for 12—16 hours under Argon. Monitor by TLC
(Hexane/EtOAc 9:1) for the disappearance of the aniline starting material.

o Step 4: Cool to room temperature. Dilute with water (50 mL) and extract with Ethyl Acetate
(3 x30 mL).

o Step 5: Wash combined organics with brine, dry over anhydrous NazSOa4, and concentrate
in vacuo.

o

Step 6: Purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

 Yield: Typical isolated yields range from 75% to 88%.
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Spectroscopic Characterization

Validation of the structure requires confirming the 1,2,3-substitution pattern on Ring A.

Nuclear Magnetic Resonance (*H NMR)
Solvent: CDCls, 400 MHz

0 7.35-7.50 (m, 5H): Ring B protons (Phenyl group).

0 7.15 (dd, J=8.0, 1.5 Hz, 1H):H4 proton (Adjacent to Cl). Deshielded by ortho-CI.

0 6.98 (dd, J=7.5, 1.5 Hz, 1H):H6 proton (Adjacent to Phenyl).

0 6.75 (t, J=7.8 Hz, 1H):H5 proton (Meta to both substituents).

0 3.80 (br s, 2H):NH:z protons. (Shift varies with concentration).

Mass Spectrometry (GC-MS)

e Molecular lon (M+): m/z 203 (100%) and 205 (32%).
» Pattern: Distinctive 3:1 isotopic ratio characteristic of a mono-chlorinated compound.

e Fragmentation: Loss of H (m/z 202) and loss of Cl (m/z 168, formation of carbazole-like
cation).

Applications in Drug Development

While less common than its 4'-chloro isomer (Boscalid intermediate), 3-chloro-2-aminobiphenyl
serves as a specialized scaffold:

» Kinase Inhibition (Type Il): The steric clash of the 3-chloro group forces the biphenyl system
into a twisted conformation, which mimics the geometry required to bind to the "DFG-out"
pocket of certain kinases (e.g., p38 MAP kinase).

o Atropisomerism Studies: Due to the high rotational barrier created by the 2-amino/3-chloro/1-
phenyl substitutions, this molecule is used as a model to study axial chirality in biaryl
systems.
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o Heterocycle Synthesis: Precursor for 4-chlorocarbazoles via intramolecular Buchwald-
Hartwig cyclization or Sandmeyer reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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